Cas no 2108131-55-9 (Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2108131-55-9
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 6794285
• PubChem ID: 154706137
• Update Time: 2025-10-23

Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95%
• MFCD31672585
• 2108131-55-9
• ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate
• 8-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)8-6-12-9-7(11)4-3-5-13(8)9/h3-6H,2H2,1H3
• InChI Key： WCXKDWXTDFFOGS-UHFFFAOYSA-N
• SMILES： FC1=CC=CN2C1=NC=C2C(=O)OCC

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.6Ų

Additional information on Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2108131-55-9)

Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2108131-55-9) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The imidazo[1,2-a]pyridine scaffold, combined with an ethyl carboxylate moiety and a fluoro substituent, makes this compound a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in designing kinase inhibitors, antimicrobial agents, and CNS-targeted therapeutics. The presence of the 8-fluoro group enhances metabolic stability and bioavailability, addressing a common challenge in small-molecule drug development.

In recent years, the demand for fluorinated imidazo[1,2-a]pyridines has surged, driven by their prominence in FDA-approved drugs like alpidem and zolimidine. The Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate derivative is frequently discussed in patent literature for its role in optimizing drug-likeness parameters, such as LogP and polar surface area. Computational studies highlight its favorable molecular docking properties with proteins like PI3K and JAK2, aligning with current trends in precision medicine. This compound's synthetic accessibility via Pd-catalyzed cross-coupling reactions also makes it attractive for industrial-scale production.

The compound's relevance extends to green chemistry initiatives, where its atom-efficient synthesis routes reduce hazardous waste generation. Analytical characterization using LC-MS and NMR confirms high purity (>98%), meeting stringent standards for GMP manufacturing. Notably, its structure-activity relationship (SAR) studies reveal that the ethyl ester group can be hydrolyzed to carboxylic acid for further derivatization, a strategy employed in prodrug design. These features position CAS 2108131-55-9 as a key building block in fragment-based drug discovery.

Emerging applications include its use in fluorescent probes for bioimaging, leveraging the inherent photophysical properties of the imidazo[1,2-a]pyridine core. With the rise of AI-driven drug design, this compound's QSAR datasets are being incorporated into machine learning models to predict novel bioactive molecules. Its compatibility with continuous flow chemistry systems further enhances its appeal for high-throughput screening. As the pharmaceutical industry shifts toward targeted therapies, Ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate exemplifies how strategic molecular modifications can address unmet medical needs.

From a regulatory perspective, the compound's ICH stability profiles under accelerated conditions (40°C/75% RH) support its viability for long-term storage. Recent publications emphasize its role in overcoming drug resistance mechanisms, particularly in oncology research. The 8-fluoro substitution pattern is also being explored for PET radiotracer development, capitalizing on fluorine-18 isotopes. These multidisciplinary applications underscore why CAS 2108131-55-9 remains a focal point in both academic and industrial R&D pipelines.